Cas no 2024305-48-2 (1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde)

• Product Name: 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde
• CAS No: 2024305-48-2
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 6385466
• PubChem ID: 165571632
• Update Time: 2025-05-27

1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde
• 2024305-48-2
• EN300-1621860
• 1-[2-(methylsulfanyl)ethyl]cyclohexane-1-carbaldehyde

• Inchi： 1S/C10H18OS/c1-12-8-7-10(9-11)5-3-2-4-6-10/h9H,2-8H2,1H3
• InChI Key： FSLDSARGXAIWHR-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C=O)CCCCC1

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde

Comprehensive Overview of 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde (CAS No. 2024305-48-2)

The compound 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde (CAS No. 2024305-48-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a methylsulfanyl group and a cyclohexane ring, which are critical to its reactivity and applications. This aldehyde derivative has garnered attention in recent years due to its potential in flavor and fragrance industries, as well as its role in pharmaceutical intermediates. Researchers and industry professionals are increasingly exploring its synthesis and utility, aligning with the growing demand for sustainable and bio-based chemicals.

One of the key features of 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde is its molecular stability, which makes it suitable for various organic transformations. The compound's aldehyde functional group allows it to participate in condensation reactions, making it valuable for creating complex heterocycles. In the context of green chemistry, this molecule is being studied for its potential to reduce waste and improve atom economy in synthetic pathways. These attributes resonate with current trends in eco-friendly manufacturing and circular economy initiatives.

The methylsulfanyl moiety in 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde contributes to its distinctive odor profile, which has applications in perfumery and food additives. Recent studies have explored its use in natural flavor enhancers, addressing consumer preferences for clean-label ingredients. Additionally, its structural similarity to terpenes and thiols has sparked interest in its potential as a bioactive compound, though further research is needed to validate these claims.

From a synthetic chemistry perspective, 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde offers versatility. It can serve as a building block for more complex molecules, particularly in the development of specialty polymers and agrochemicals. Its cyclohexane backbone provides rigidity, which is advantageous in designing high-performance materials. As industries shift toward renewable feedstocks, this compound's potential as a bio-derived intermediate is being actively investigated.

In the realm of analytical chemistry, 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde poses interesting challenges due to its polar functional groups. Advanced techniques like GC-MS and NMR spectroscopy are often employed to characterize its purity and structure. This aligns with the broader trend of precision analytics in chemical manufacturing, where quality control is paramount. The compound's CAS No. 2024305-48-2 serves as a unique identifier, facilitating regulatory compliance and global trade.

Looking ahead, the demand for 1-2-(methylsulfanyl)ethylcyclohexane-1-carbaldehyde is expected to rise, driven by its multifaceted applications. Innovations in catalytic processes and biocatalysis may further enhance its accessibility and sustainability. As the scientific community continues to explore its potential, this compound stands as a testament to the intersection of traditional organic chemistry and modern industrial needs.